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Compound of Interest

Compound Name: Cinoxate

Cat. No.: B143559 Get Quote

Introduction & Scope
This document provides a detailed standard operating procedure (SOP) for the safe handling

and storage of Cinoxate (2-ethoxyethyl p-methoxycinnamate) in a laboratory setting. These

guidelines are intended for researchers, scientists, and drug development professionals to

minimize risks and ensure the integrity of the compound. Cinoxate is an organic compound

formerly used as a UVB filter in sunscreens.[1][2][3] While its use in consumer products has

diminished due to the availability of more effective and well-studied agents, it may still be used

for research and development purposes.[1]

Hazard Identification & Risk Assessment
Cinoxate is a slightly yellow, viscous liquid.[2] It is insoluble in water but miscible with alcohols,

esters, and vegetable oils. Although comprehensive safety data is limited, it is prudent to

handle Cinoxate with care, as with any laboratory chemical.

Potential Hazards:

May cause skin and eye irritation upon direct contact.

There are reports of photoallergic contact dermatitis associated with products containing

cinoxate.

Inhalation of vapors or aerosols may cause respiratory tract irritation.
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May be harmful if swallowed.

Like other cinnamate esters, Cinoxate may undergo photodegradation when exposed to UV

light.

It may hydrolyze under acidic or alkaline conditions.

A thorough risk assessment should be conducted before commencing any work with Cinoxate.

Personal Protective Equipment (PPE)
Standard laboratory PPE must be worn at all times when handling Cinoxate.

Eye Protection: Tightly fitting safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before

use and changed if contaminated.

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Not generally required if handled in a well-ventilated area or a fume

hood. If aerosols may be generated and engineering controls are insufficient, a respirator

may be necessary.

Quantitative Data
The following table summarizes the key quantitative properties of Cinoxate.
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Property Value Reference

Molecular Formula C₁₄H₁₈O₄

Molar Mass 250.29 g/mol

Melting Point -25 °C

Boiling Point 184-187 °C at 2 mmHg

Density 1.102 g/cm³

Water Solubility Insoluble

Miscibility Alcohols, esters, vegetable oils

Experimental Protocols
5.1 General Handling Protocol

All handling of Cinoxate should be performed in a well-ventilated laboratory, preferably within a

chemical fume hood.

Preparation: Ensure the work area is clean and uncluttered. Assemble all necessary

equipment and materials.

Weighing: If working with the pure substance, accurately weigh the required amount in a

tared, sealed container.

Dispensing: Use appropriate tools (e.g., pipette, syringe) to transfer the liquid. Avoid

splashing.

Cleaning: Clean any spills immediately. Decontaminate the work surface after use.

Waste Disposal: Dispose of all waste materials (including contaminated PPE) in accordance

with local, state, and federal regulations.

5.2 Protocol for Preparing a Cinoxate Solution
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This protocol outlines the steps to prepare a solution of Cinoxate in a suitable solvent (e.g.,

ethanol).

Solvent Selection: Choose a solvent in which Cinoxate is miscible, such as ethanol.

Calculation: Calculate the mass of Cinoxate required to achieve the desired concentration

and volume of the solution.

Weighing: In a chemical fume hood, accurately weigh the calculated mass of Cinoxate into a

clean, dry volumetric flask.

Dissolution: Add a small amount of the chosen solvent to the flask and swirl gently to

dissolve the Cinoxate.

Dilution: Once the Cinoxate is fully dissolved, add the solvent to the calibration mark on the

volumetric flask.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling: Label the flask clearly with the name of the compound, concentration, solvent, and

date of preparation.

Storage: Store the solution in a tightly sealed container under the recommended storage

conditions.

Storage and Stability
Storage Conditions: Store Cinoxate in a tightly closed container in a cool, dry, and well-

ventilated area. It is recommended to store it in a refrigerator. Store below 40°C, preferably

between 15°C and 30°C.

Incompatibilities: Avoid strong oxidizing agents. Keep away from acidic and alkaline

conditions to prevent hydrolysis.

Light Sensitivity: Protect from direct sunlight and UV radiation to prevent photodegradation.

Spill and Emergency Procedures
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7.1 Spills

Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.

Large Spills: Evacuate the area and prevent entry. Contact the appropriate environmental

health and safety personnel.

7.2 First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Waste Disposal
All Cinoxate waste, including empty containers and contaminated materials, should be

disposed of as hazardous chemical waste in accordance with institutional and regulatory

guidelines. Do not dispose of it down the drain.
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Caption: Workflow for handling and storing Cinoxate.
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Caption: Emergency response protocol for Cinoxate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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